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Compound of Interest

Compound Name:
3-(4-Bromophenyl)-2-

methylpropanoic acid

Cat. No.: B1288795 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of 3-
(4-Bromophenyl)-2-methylpropanoic acid, a compound of interest in pharmaceutical

research and organic synthesis. All quantitative data is summarized for clarity, and a logical

workflow for determining its molecular weight is presented.

Core Physicochemical Data
A summary of the key quantitative data for 3-(4-Bromophenyl)-2-methylpropanoic acid is

presented in the table below for easy reference and comparison.

Property Value Unit

Molecular Formula C₁₀H₁₁BrO₂

Molecular Weight 243.1 g/mol

CAS Number 66735-01-1

Molecular Weight Determination
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The molecular weight of a compound is a fundamental physical property, calculated by

summing the atomic weights of its constituent atoms. The molecular formula for 3-(4-
Bromophenyl)-2-methylpropanoic acid is C₁₀H₁₁BrO₂[1][2][3].

The calculation is based on the following atomic weights:

Carbon (C): 12.01 g/mol

Hydrogen (H): 1.008 g/mol

Bromine (Br): 79.90 g/mol

Oxygen (O): 16.00 g/mol

The molecular weight is calculated as follows:

(10 * 12.01) + (11 * 1.008) + (1 * 79.90) + (2 * 16.00) = 243.1 g/mol [1][2][3]

This calculated value is consistent with the molecular weight reported in various chemical

databases and supplier specifications.[1][2][3]

Logical Workflow for Molecular Weight Calculation
The following diagram illustrates the logical steps involved in determining the molecular weight

of a chemical compound from its name.
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Compound Name:
3-(4-Bromophenyl)-2-methylpropanoic acid

Determine Molecular Formula

Molecular Formula:
C₁₀H₁₁BrO₂

Identify Constituent Atoms and Counts

Atoms: C, H, Br, O
Counts: 10, 11, 1, 2

Obtain Atomic Weights

Atomic Weights:
C: 12.01, H: 1.008, Br: 79.90, O: 16.00

Calculate Total Molecular Weight

Molecular Weight:
243.1 g/mol

Click to download full resolution via product page

Caption: Workflow for calculating molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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